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Compound of Interest

Compound Name: N,N-Dibenzyltridecanamide

Cat. No.: B15444776 Get Quote

Disclaimer: As of October 2025, publicly available research specifically detailing the use of N,N-
Dibenzyltridecanamide as a lubricant additive is limited. The following application notes and

protocols are presented as a theoretical framework for researchers and scientists interested in

investigating its potential. The experimental data presented is hypothetical and intended for

illustrative purposes.

Application Notes
Introduction

N,N-Dibenzyltridecanamide is a long-chain fatty amide with a molecular structure that

suggests potential utility as a friction modifier and anti-wear additive in lubricating oils. The long

tridecanamide chain provides oil solubility and the potential to form a protective film on metal

surfaces, while the dibenzyl groups may enhance thermal stability and surface adhesion. This

document outlines a hypothetical investigation into the tribological performance of N,N-
Dibenzyltridecanamide in a base oil.

Potential Mechanism of Action

It is hypothesized that N,N-Dibenzyltridecanamide functions by adsorbing onto metallic

surfaces via its polar amide group. The long, non-polar aliphatic and benzyl chains would then

form a low-shear boundary film. This film could physically separate contacting asperities,
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thereby reducing friction and preventing adhesive wear. The bulky dibenzyl groups might also

provide a steric hindrance effect, further contributing to wear protection.

Hypothetical Performance Data

The following tables summarize the expected quantitative data from a series of standardized

tests comparing a base oil with and without the addition of N,N-Dibenzyltridecanamide.

Table 1: Tribological Performance (Four-Ball Wear Test, ASTM D4172)

Lubricant Sample Wear Scar Diameter (mm) Coefficient of Friction

Group III Base Oil 0.65 0.12

Base Oil + 1.0% wt. N,N-

Dibenzyltridecanamide
0.48 0.08

Table 2: High-Frequency Reciprocating Rig (HFRR) Test (ASTM D6079)

Lubricant Sample Wear Scar Diameter (µm) Film Formation (%)

Group III Base Oil 620 15

Base Oil + 1.0% wt. N,N-

Dibenzyltridecanamide
350 85

Table 3: Physical and Chemical Properties
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Property Base Oil
Base Oil + 1.0% wt. N,N-
Dibenzyltridecanamide

Kinematic Viscosity @ 40°C

(cSt) (ASTM D445)
46.2 47.5

Kinematic Viscosity @ 100°C

(cSt) (ASTM D445)
6.8 7.1

Viscosity Index (ASTM D2270) 125 128

Pour Point (°C) (ASTM D97) -15 -15

Flash Point (°C) (ASTM D92) 220 225

Experimental Protocols
1. Synthesis of N,N-Dibenzyltridecanamide

This protocol describes a potential laboratory-scale synthesis of N,N-Dibenzyltridecanamide
from tridecanoyl chloride and dibenzylamine.

Materials: Tridecanoyl chloride, dibenzylamine, triethylamine, dichloromethane, saturated

sodium bicarbonate solution, anhydrous magnesium sulfate, rotary evaporator, magnetic

stirrer, and standard laboratory glassware.

Procedure:

In a round-bottom flask, dissolve dibenzylamine and triethylamine in dichloromethane.

Cool the mixture in an ice bath.

Slowly add tridecanoyl chloride dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for 12 hours.

Quench the reaction with a saturated sodium bicarbonate solution.

Separate the organic layer and wash it sequentially with water and brine.
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Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

product.

Purify the crude product by column chromatography or recrystallization.

Characterize the final product using techniques such as NMR and FT-IR spectroscopy.

2. Lubricant Formulation

Materials: Group III base oil, synthesized N,N-Dibenzyltridecanamide, magnetic stirrer with

hot plate.

Procedure:

Weigh the required amount of Group III base oil into a beaker.

Gently heat the base oil to 60°C while stirring.

Slowly add the desired weight percentage of N,N-Dibenzyltridecanamide to the heated

oil.

Continue stirring for 2 hours or until the additive is fully dissolved.

Allow the formulation to cool to room temperature.

3. Tribological Testing: Four-Ball Wear Test (based on ASTM D4172)

Apparatus: Four-ball wear tester.

Materials: Steel balls (52100 steel), lubricant sample, hexane, isopropanol.

Procedure:

Thoroughly clean the steel balls and test cup with hexane and isopropanol and allow them

to dry completely.
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Assemble the four-ball test configuration with three stationary balls in the cup and one

rotating ball on the spindle.

Add the lubricant sample to the test cup, ensuring the stationary balls are fully submerged.

Set the test parameters: Load = 392 N (40 kgf), Speed = 1200 rpm, Temperature = 75°C,

Duration = 60 minutes.

Start the test and record the frictional torque throughout the duration.

After the test, disassemble the apparatus and clean the stationary balls.

Measure the wear scar diameter on each of the three stationary balls using a microscope.

Calculate the average wear scar diameter and the coefficient of friction.
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Caption: Experimental workflow for the synthesis and evaluation of N,N-
Dibenzyltridecanamide as a lubricant additive.
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Caption: Hypothesized mechanism of action for N,N-Dibenzyltridecanamide as a boundary

lubricant additive.

To cite this document: BenchChem. [Investigating N,N-Dibenzyltridecanamide as a Novel
Lubricant Additive: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15444776#investigating-n-n-
dibenzyltridecanamide-as-a-lubricant-additive]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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